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Compound of Interest

Compound Name: Benzenepentacarboxylic Acid

Cat. No.: B072655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzenepentacarboxylic acid,
detailing its chemical identity, physicochemical properties, and analytical methodologies. The
information is curated to support research and development activities requiring a thorough
understanding of this complex aromatic carboxylic acid.

Chemical Identity: IUPAC Name and Synonyms

The formal International Union of Pure and Applied Chemistry (IUPAC) name for this compound
is benzene-1,2,3,4,5-pentacarboxylic acid[1]. It is also widely known by a variety of synonyms,
which are crucial for comprehensive literature and database searches.

Common Synonyms:

1,2,3,4,5-Benzenepentacarboxylic acid[1]

Benzenepentacarboxylate[2]

Pentacarboxybenzene[1][2]

NSC 12096[2]

EINECS 216-441-9[2]
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A comprehensive list of depositor-supplied synonyms can be found in the PubChem database
under CID 15314[1].

Physicochemical Properties

A summary of key quantitative data for benzenepentacarboxylic acid is presented in the table
below. These properties are essential for understanding its behavior in various experimental
and biological systems.

Property Value Unit Source
Molecular Formula C11HeO10 PubChem[1]
Molecular Weight 298.16 g/mol PubChem[1]
) o ) Sigma-Aldrich
Physical Description Solid
(MSDS)[1]
XLogP3-AA -0.4 PubChem[1]
Hydrogen Bond Donor
5 PubChem
Count
Hydrogen Bond
10 PubChem
Acceptor Count
Rotatable Bond Count 5 PubChem
Exact Mass 297.99609638 Da PubChem[1]
Monoisotopic Mass 297.99609638 Da PubChem[1]
Topological Polar
polod 187 A2 PubChem[1]
Surface Area
Heavy Atom Count 21 PubChem

Experimental Protocols: Analytical Determination

The quantification of benzenepentacarboxylic acid, often in complex matrices, is critical for
various applications, including environmental analysis and materials science. High-
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performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry
(LC-MS) are the preferred methods for its analysis.

This method provides high sensitivity and reproducibility for the quantification of benzene
polycarboxylic acids (BPCASs), including benzenepentacarboxylic acid|[3].

3.1.1. Sample Preparation:

o For solid samples (e.g., soil, sediment, pyrogenic carbon), an initial oxidative digestion with
nitric acid (HNO3) at high pressure and temperature is required to convert aromatic carbon
structures into BPCASs[3].

» Following oxidation, evaporate the excess nitric acid under a gentle stream of nitrogen[4].

¢ Dilute the residue to a known volume (e.g., 10 mL) using the initial mobile phase
composition[4].

o For liquid samples, a simple dilution with ultrapure water may be sufficient.

« Introduce a suitable internal standard, such as deuterated phthalic acid, for accurate
quantification[3].

3.1.2. Chromatographic Conditions:

Column: A reverse-phase column, such as a Poroshell 120 SB-C18, is recommended for
good separation under acidic conditions][3].

Mobile Phase: A gradient elution is typically employed.
o Eluent A: 0.1% formic acid in ultrapure water.

o Eluent B: Acetonitrile[3][5].

Injection Volume: 10 pL[4].

Column Temperature: Maintained at a constant temperature, for example, 20°C[4].

3.1.3. Mass Spectrometry Conditions (TOF-MS):
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« lonization Mode: Electrospray lonization (ESI) in negative mode is suitable for detecting the
deprotonated carboxylic acid analytes[5].

e Monitored Masses: Scan a mass range from 100-800 m/z[3].

e Dry Gas Flow and Temperature: Optimized for the specific instrument, for instance, 6.5 L/min
at 250°C[3].

3.1.4. Quantification:

Generate calibration curves using certified standards of benzenepentacarboxylic acid.

Linear quantification with a coefficient of determination (r?) of > 0.997 is achievable with this
method[3].

Mandatory Visualizations

The following diagram illustrates the key stages in the analytical workflow for the quantification
of benzenepentacarboxylic acid in environmental or material samples.
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Caption: Workflow for the analysis of benzenepentacarboxylic acid by LC-MS.
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This in-depth guide provides essential technical information on benzenepentacarboxylic acid
for professionals in research and development. The structured data and detailed protocols are
intended to facilitate experimental design and data interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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